Cas no 58749-23-8 (Licochalcone B)

• Product Name: Licochalcone B
• CAS No: 58749-23-8
• MF: C₁₆H₁₄O₅
• MW: 286.279365062714
• MDL: MFCD20527294
• CID: 369911
• PubChem ID: 5318999
• Update Time: 2025-04-19

Licochalcone B Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-(3,4-dihydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)-, (2E)-
• Licoagrochalcone B
• Licochalcone B
• (E)-3-(3,4-dihydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one
• 2-methoxy-3,4,4'-trihydroxychalcone
• Licochalcon B
• licochalcone
• G7383L14F6
• (E)-3-(3,4-Dihydroxy-2-methoxy-phenyl)-1-(4-hydroxy-phenyl)-propenone
• Licochalcone-B
• LMPK12120434
• 3,4,4'-trihydroxy-2-methoxychalcone
• (E)-3-(3,4-Dihydroxy-2-methoxy-phenyl)-1-(4-hydroxy-phenyl)propenone
• Y0121
• N2416
• A14850
• 3-(3,4-Dihydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)-2-propen-1-one
• (E)-3-(3,4-dihydroxy-2-methoxy-phenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one
• 2-
• UNII-G7383L14F6
• 2-PROPEN-1-ONE, 3-(3,4-DIHYDROXY-2-METHOXYPHENYL)-1-(4-HYDROXYPHENYL)-, (E)-
• MS-24085
• CHEBI:174733
• AC-34242
• Q27278876
• CS-0008918
• 3-(3,4-dihydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one
• 1005324-90-2
• (2E)-3-(3,4-dihydroxy-2-methoxyphenyl)-1-(4-hydroxyphenyl)prop-2-en-1-one
• AKOS030573586
• SCHEMBL633001
• 2-PROPEN-1-ONE, 3-(3,4-DIHYDROXY-2-METHOXYPHENYL)-1-(4-HYDROXYPHENYL)-, (2E)-
• LICOCHALCONE B [MI]
• LicochalconeB
• 58749-23-8
• (2E)-3-(3,4-DIHYDROXY-2-METHOXYPHENYL)-1-(4-HYDROXYPHENYL)-2-PROPEN-1-ONE
• DTXSID601317442
• HY-N0373
• CHEMBL2437372
• 2,3,4,4'-Tetrahydroxychalcone; 2-Me ether
• GLXC-04267

• MDL： MFCD20527294
• Inchi： 1S/C16H14O5/c1-21-16-11(5-9-14(19)15(16)20)4-8-13(18)10-2-6-12(17)7-3-10/h2-9,17,19-20H,1H3/b8-4+
• InChI Key： DRDRYGIIYOPBBZ-XBXARRHUSA-N
• SMILES： O(C)C1C(=C(C=CC=1/C=C/C(C1C=CC(=CC=1)O)=O)O)O

Computed Properties

• Exact Mass: 286.08400
• Monoisotopic Mass: 286.08412354 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 286.28
• XLogP3: 2.6
• Topological Polar Surface Area: 87

Experimental Properties

• Color/Form: White powder
• Density: 1.369±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 196-197 ºC
• Boiling Point: 550.5±50.0 °C at 760 mmHg
• Flash Point: 208.5±23.6 °C
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),
• PSA: 86.99000
• LogP: 2.70810

Licochalcone B Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：4°C, protect from light * In solvent溶液中 : -80°C, 6 months月; -20°C, 1 month月 (protect from light)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones
• Chalcones